Benz[a]anthracene
Benz[a]anthracene
Benz[a]anthracene is a crystalline, aromatic hydrocarbon consisting of four fused benzene rings, produced by incomplete combustion of organic matter. Benz(a)anthracene is primarily found in gasoline and diesel exhaust, tobacco and cigarette smoke, coal tar and coal tar pitch, coal combustion emissions, charcoal-broiled foods, amino acids, fatty acids and carbohydrate pyrolysis products, wood and soot smoke, and creosote, asphalt and mineral oils. This substance is used only for research purposes. Benz(a)anthracene is reasonably anticipated to be a human carcinogen. (NCI05)
Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen.
Tetraphene is an angular ortho-fused polycyclic arene consisting of four fused benzene rings. It is an ortho-fused polycyclic arene and a member of tetraphenes.
Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen.
Tetraphene is an angular ortho-fused polycyclic arene consisting of four fused benzene rings. It is an ortho-fused polycyclic arene and a member of tetraphenes.
Brand Name:
Vulcanchem
CAS No.:
56-55-3
VCID:
VC0033201
InChI:
InChI=1S/C18H12/c1-2-7-15-12-18-16(11-14(15)6-1)10-9-13-5-3-4-8-17(13)18/h1-12H
SMILES:
C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32
Molecular Formula:
C18H12
Molecular Weight:
228.3 g/mol
Benz[a]anthracene
CAS No.: 56-55-3
Reference Standards
VCID: VC0033201
Molecular Formula: C18H12
Molecular Weight: 228.3 g/mol
CAS No. | 56-55-3 |
---|---|
Product Name | Benz[a]anthracene |
Molecular Formula | C18H12 |
Molecular Weight | 228.3 g/mol |
IUPAC Name | benzo[a]anthracene |
Standard InChI | InChI=1S/C18H12/c1-2-7-15-12-18-16(11-14(15)6-1)10-9-13-5-3-4-8-17(13)18/h1-12H |
Standard InChIKey | DXBHBZVCASKNBY-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32 |
Canonical SMILES | C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32 |
Boiling Point | 815 °F at 760 mm Hg (sublimes) (NTP, 1992) 437.6 °C 815°F |
Colorform | Plates from glacial acetic acid or alcohol Greenish-yellow fluorescence |
Density | Relative density (water = 1): 1.274 |
Melting Point | 315 to 318 °F (NTP, 1992) 155-157 °C 162 °C 315-318°F |
Physical Description | Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen. COLOURLESS-TO-YELLOW-BROWN FLUORESCENT FLAKES OR POWDER. Colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. |
Description | Benz[a]anthracene is a crystalline, aromatic hydrocarbon consisting of four fused benzene rings, produced by incomplete combustion of organic matter. Benz(a)anthracene is primarily found in gasoline and diesel exhaust, tobacco and cigarette smoke, coal tar and coal tar pitch, coal combustion emissions, charcoal-broiled foods, amino acids, fatty acids and carbohydrate pyrolysis products, wood and soot smoke, and creosote, asphalt and mineral oils. This substance is used only for research purposes. Benz(a)anthracene is reasonably anticipated to be a human carcinogen. (NCI05) Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen. Tetraphene is an angular ortho-fused polycyclic arene consisting of four fused benzene rings. It is an ortho-fused polycyclic arene and a member of tetraphenes. |
Shelf Life | Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Benz |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) 4.12e-08 M In water, 9.4X10-3 mg/L at 25 °C Insoluble in water soluble in ether, alcohol, acetone, benzene Soluble in most organic solvents; difficulty solubilizing in boiling alcohol Slightly sol in acetic acid Solubility in water: none |
Synonyms | 1,2-Benz[a]anthracene; 1,2-Benzanthracene; 1,2-Benzanthrene; 1,2-Benzoanthracene; 2,3-Benzophenanthrene; Benzanthracene; Benzanthrene; Benzo[a]anthracene; Benzo[b]phenanthrene; Benzoanthracene; NSC 30970; Tetraphene |
Vapor Pressure | 2.10e-07 mmHg 2.1X10-7 mm Hg at 25 °C Vapor pressure, Pa at 20 °C: 292 |
PubChem Compound | 5954 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume